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Compound of Interest

Compound Name: Hexyl crotonate

Cat. No.: B161946 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Hexyl Crotonate

This technical guide provides a comprehensive overview of the physical and chemical

properties of hexyl crotonate, tailored for researchers, scientists, and professionals in drug

development. The document details the compound's characteristics, methods for its synthesis

and analysis, and its chemical behavior, presenting quantitative data in accessible formats and

illustrating key processes with diagrams.

General Information
Hexyl crotonate, systematically named hexyl (2E)-but-2-enoate, is an organic ester with the

chemical formula C₁₀H₁₈O₂.[1] It is formed from the esterification of crotonic acid and hexanol.

[1] This compound is recognized for its characteristic sweet, fruity, and green odor profile,

which leads to its use in the flavor and fragrance industry.[1] Structurally, it consists of a six-

carbon hexyl group attached to a crotonate moiety, which features a trans-configured double

bond.[1]

Physical Properties
Hexyl crotonate is a colorless to pale yellow liquid under standard conditions.[2] It is a

hydrophobic molecule, being practically insoluble in water but soluble in alcohols and most

fixed oils.[1][2][3] A summary of its key physical properties is presented in Table 1.

Table 1: Physical Properties of Hexyl Crotonate
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Property Value

Molecular Formula C₁₀H₁₈O₂[1][4][5]

Molecular Weight 170.25 g/mol [1][4]

Boiling Point 213-215.6 °C at 760 mmHg[2][5]

Density 0.892 g/cm³[5]

Refractive Index 1.439 - 1.449 @ 20°C[3][5]

Flash Point 88.89 - 89.4 °C[2][5]

Vapor Pressure 0.146 mmHg @ 25°C[2][5]

Water Solubility 52.1 mg/L @ 25°C (estimated)[2]

logP (o/w) 3.973 (estimated)[2]

Chemical Properties
Hexyl crotonate's chemical behavior is dictated by its ester functional group and the carbon-

carbon double bond.

Stability: The trans (E) configuration of the double bond in hexyl crotonate enhances its

stability compared to the corresponding cis (Z) isomer.[1] It is also considered to be

photostable under terrestrial solar wavelengths, showing no significant absorbance between

290 nm and 700 nm.

Reactivity: As an α,β-unsaturated ester, hexyl crotonate can undergo reactions at both the

ester group and the double bond.

Ester Hydrolysis: Like other esters, it can be hydrolyzed back to crotonic acid and hexanol,

typically under acidic or basic conditions.

Addition Reactions: The double bond can participate in various addition reactions.

Polymerization: In polymer chemistry, hexyl crotonate can act as a latent crosslinker, with

its ester group reacting with hydroxy-functional resins under acidic conditions, which is

useful for low-temperature curing applications.[1]
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Experimental Protocols
Synthesis of Hexyl Crotonate via Fischer Esterification
The most common method for synthesizing hexyl crotonate is the Fischer esterification of

crotonic acid with hexanol using an acid catalyst.[1]

Materials:

Crotonic acid

Hexanol

Sulfuric acid (or another acid catalyst like p-toluenesulfonic acid)

Toluene (or another suitable solvent for azeotropic removal of water)

5% Sodium carbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate

Equipment:

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Heating mantle

Magnetic stirrer

Separatory funnel

Rotary evaporator

Fractional distillation apparatus
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Procedure:

In a round-bottom flask equipped with a Dean-Stark trap, reflux condenser, and magnetic

stirrer, combine crotonic acid, a molar excess of hexanol (e.g., 1.5 equivalents), and a

catalytic amount of sulfuric acid (e.g., 1-5 mol%).

Add toluene to the flask to facilitate the azeotropic removal of water.

Heat the reaction mixture to reflux. The water produced during the reaction will be collected

in the Dean-Stark trap.

Continue the reaction until no more water is collected, indicating the reaction is complete

(typically 4-5 hours).

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with water to remove the excess

hexanol and sulfuric acid.

Wash the organic layer with a 5% sodium carbonate solution to neutralize any remaining

acid, followed by a wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and concentrate the solution using a rotary evaporator to

remove the toluene.

Purify the crude hexyl crotonate by fractional distillation under reduced pressure.

Caption: Workflow for the synthesis and purification of hexyl crotonate.

Analytical Methods
The characterization of hexyl crotonate typically involves standard analytical techniques to

confirm its identity and purity.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary method for assessing

purity and confirming the molecular weight of the compound. The NIST WebBook provides
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mass spectral data for hexyl crotonate.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to elucidate the molecular structure. The proton NMR would show characteristic signals for

the hexyl chain, the vinyl protons of the crotonate group, and the terminal methyl group.

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups

present. Key absorptions would include a strong C=O stretch for the ester and C=C stretch

for the alkene.

Structure-Property Relationships
The molecular structure of hexyl crotonate directly influences its physical and chemical

properties.

Caption: Relationship between the structure of hexyl crotonate and its properties.

Conclusion
Hexyl crotonate is a well-characterized α,β-unsaturated ester with established physical and

chemical properties. Its synthesis is straightforward, and its reactivity is predictable, making it a

useful compound in both industrial applications, such as flavors and fragrances, and as a

component in polymer chemistry. The information presented in this guide provides a solid

foundation for researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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